Cas no 1379358-15-2 (3,6-Dibromo-2,4-difluorobenzyl bromide)

• Product Name: 3,6-Dibromo-2,4-difluorobenzyl bromide
• CAS No: 1379358-15-2
• MF: C₇H₃Br₃F₂
• MW: 364.807526826859
• CID: 4970585
• Update Time: 2025-06-13

3,6-Dibromo-2,4-difluorobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromo-2,4-difluorobenzyl bromide

• Inchi： 1S/C7H3Br3F2/c8-2-3-4(9)1-5(11)6(10)7(3)12/h1H,2H2
• InChI Key： DKXQOGQQBRRYEL-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=C1CBr)F)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 4.1
• Topological Polar Surface Area: 0

Additional information on 3,6-Dibromo-2,4-difluorobenzyl bromide

Introduction to 3,6-Dibromo-2,4-difluorobenzyl bromide (CAS No. 1379358-15-2)

3,6-Dibromo-2,4-difluorobenzyl bromide, identified by the Chemical Abstracts Service Number (CAS No.) 1379358-15-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated aromatic compounds, characterized by its bromine and fluorine substituents on a benzyl framework. The strategic placement of these halogen atoms imparts unique reactivity and functional properties, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 3,6-Dibromo-2,4-difluorobenzyl bromide consists of a benzene ring substituted with two bromine atoms at the 3- and 6-positions, and two fluorine atoms at the 2- and 4-positions. The presence of a bromide group at the benzylic position enhances its utility as a electrophilic carbon source in various coupling reactions. This structural motif is particularly appealing for medicinal chemists due to its ability to participate in cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Negishi couplings, which are pivotal in constructing complex molecular architectures.

In recent years, 3,6-Dibromo-2,4-difluorobenzyl bromide has been explored in the development of novel therapeutic agents. Its halogenated backbone serves as a scaffold for generating bioactive molecules with enhanced metabolic stability and improved binding affinity to biological targets. For instance, researchers have leveraged this compound to synthesize derivatives with potential applications in oncology and anti-inflammatory therapies. The fluorine atoms, in particular, have been shown to modulate pharmacokinetic properties, such as bioavailability and half-life, while the bromine atoms provide handles for further functionalization.

One of the most compelling aspects of 3,6-Dibromo-2,4-difluorobenzyl bromide is its role as a key building block in the synthesis of heterocyclic compounds. Heterocycles are ubiquitous in biologically active molecules, and the ability to introduce halogenated benzyl groups into these structures opens up new avenues for drug discovery. Recent studies have demonstrated its utility in constructing fused ring systems, which are often found in natural products with pharmacological significance. The versatility of this compound allows chemists to tailor molecular structures with precision, enabling the optimization of drug-like properties.

The reactivity of 3,6-Dibromo-2,4-difluorobenzyl bromide is further enhanced by its benzylic position, which is susceptible to nucleophilic attack under appropriate conditions. This characteristic makes it an excellent precursor for generating C-C bonds in complex synthetic pathways. Moreover, the presence of both bromine and fluorine atoms allows for sequential functionalization strategies, enabling the introduction of diverse substituents at multiple sites within the molecule. Such flexibility is crucial for developing lead compounds that exhibit optimal pharmacological profiles.

From an industrial perspective, 3,6-Dibromo-2,4-difluorobenzyl bromide represents a high-value intermediate that bridges academic research and commercial drug development. Its synthesis involves well-established organic chemistry techniques, ensuring scalability and reproducibility. As demand for halogenated compounds grows in pharmaceutical manufacturing, this compound is poised to play a significant role in meeting industry needs. The ability to produce it efficiently underscores its importance as a commercial product in the fine chemicals market.

Future research directions involving 3,6-Dibromo-2,4-difluorobenzyl bromide may focus on expanding its applications beyond traditional pharmaceuticals into other areas such as materials science and agrochemicals. The unique electronic properties conferred by its halogen substituents make it a promising candidate for developing advanced materials with tailored optical or electronic characteristics. Additionally, its incorporation into crop protection agents could yield novel formulations with improved efficacy and environmental compatibility.

In conclusion,3,6-Dibromo-2,4-difluorobenzyl bromide (CAS No. 1379358-15-2) is a multifaceted compound with broad utility in synthetic chemistry and drug discovery. Its structural features enable diverse chemical transformations while offering opportunities for generating bioactive molecules with optimized properties. As research continues to uncover new applications for this compound,3,6-Dibromo,2,4-difluorobenzyl bromide will undoubtedly remain a cornerstone in the development of innovative chemical solutions across multiple industries.